Cas no 2171463-80-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(3-oxo-1,4-diazepan-1-yl)butanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(3-oxo-1,4-diazepan-1-yl)butanoic acid
• CAS No: 2171463-80-0
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 6422837
• PubChem ID: 165809615
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(3-oxo-1,4-diazepan-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(3-oxo-1,4-diazepan-1-yl)butanoic acid
• EN300-1515386
• 2171463-80-0
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxo-4-(3-oxo-1,4-diazepan-1-yl)butanoic acid

• Inchi： 1S/C24H25N3O6/c28-21-13-27(11-5-10-25-21)23(31)20(12-22(29)30)26-24(32)33-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-20H,5,10-14H2,(H,25,28)(H,26,32)(H,29,30)
• InChI Key： CCXKFXISXSGIQH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N1CC(NCCC1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(3-oxo-1,4-diazepan-1-yl)butanoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(3-oxo-1,4-diazepan-1-yl)butanoic acid (CAS: 2171463-80-0)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(3-oxo-1,4-diazepan-1-yl)butanoic acid (CAS: 2171463-80-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and targeted therapies.

The compound's structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to protect amino groups during the elongation of peptide chains. The presence of the 1,4-diazepane ring further enhances its utility as a versatile building block in medicinal chemistry, offering opportunities for the design of new bioactive molecules with improved pharmacokinetic properties.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability and bioavailability. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve high purity and yield. These efforts are critical for ensuring the compound's suitability for preclinical and clinical studies.

Preliminary results from in vitro and in vivo studies indicate that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(3-oxo-1,4-diazepan-1-yl)butanoic acid exhibits notable bioactivity, particularly in modulating specific enzymatic pathways involved in inflammation and cancer progression. Researchers are particularly interested in its potential as a protease inhibitor, which could open new avenues for the treatment of diseases such as cancer, autoimmune disorders, and infectious diseases.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and comprehensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this research into clinical applications.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(3-oxo-1,4-diazepan-1-yl)butanoic acid represents a compelling area of research in chemical biology and drug development. Its unique structural attributes and demonstrated bioactivity make it a valuable candidate for further investigation. Continued research and innovation in this field hold the promise of unlocking new therapeutic possibilities and advancing the frontiers of medicine.